Cas no 2825-66-3 (2-octadecenoic acid, (2z)-)

• Product Name: 2-octadecenoic acid, (2z)-
• CAS No: 2825-66-3
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 915039
• PubChem ID: 5282749
• Update Time: 2025-04-19

2-octadecenoic acid, (2z)- Chemical and Physical Properties

Names and Identifiers

• 2-octadecenoic acid, (2z)-
• C18:1n-16
• CHEBI:50575
• SCHEMBL820290
• cis-Delta(2)-octadecenoic acid
• C18:1, n-16, cis
• (Z)-2-octadecenoic acid
• (Z)-octadec-2-enoic acid
• Octadecenoic acid, (Z)-
• 5340-63-6
• Octadec-cis-2-encarbonsaeure
• Q27122124
• NSC-931
• cis-2-octadecenoic acid
• cis-octadecenoic acid
• 2Z-octadecenoic acid
• cis-Octadecen-(2)-saeure
• Octadec-2c-ensaeure
• octadec-2c-enoic acid
• 2825-66-3
• 2-Octadecenoic acid
• octadec-cis-2-ene-1-carboxylic acid
• (2Z)-octadec-2-enoic acid
• CS-0356441
• LKOVPWSSZFDYPG-MSUUIHNZSA-N
• OCTADECAN-2-OIC ACID, 2-HYDROXY
• cis-octadec-2-enoic acid
• cis-Delta(2)-Octadecensaeure
• LMFA01030061
• NSC931
• (Z)-Octadecenoic acid
• 27104-13-8

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/b17-16+
• InChI Key： LKOVPWSSZFDYPG-WUKNDPDISA-N
• SMILES： CCCCCCCCCCCCCCC/C=C/C(=O)O

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids